1-((2,5-difluorophenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-4-[(2-phenylimidazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C21H21F2N3O2S/c22-18-6-7-19(23)20(14-18)29(27,28)26-11-8-16(9-12-26)15-25-13-10-24-21(25)17-4-2-1-3-5-17/h1-7,10,13-14,16H,8-9,11-12,15H2
• InChI Key: RENNNFKORNJZCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2C3=CC=CC=C3)S(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C21H21F2N3O2S
• Molecular Weight: 417.5 g/mol

Description

1-((2,5-difluorophenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine, commonly known as DPP-4 inhibitor, is a class of drugs that is widely used in the treatment of type 2 diabetes. Additionally, the paper will also discuss future directions for research in this field.

Scientific Research Applications

Chemical Synthesis and Room Temperature Ionic Liquids (RTILs)

Direct methylation or trifluoroethylation of imidazole and pyridine derivatives, including compounds structurally related to 1-((2,5-difluorophenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine, has been explored for high-yield synthesis of corresponding salts. This methodology facilitates the production of a variety of room temperature ionic liquids (RTILs), showcasing the compound's utility in creating novel chemical entities with potential industrial and research applications (Zhang, Martin, & Desmarteau, 2003).

Biological Activities and Drug Design

Research on derivatives of piperidine and imidazole, similar to the target compound, has shown significant promise in various biological activities. Studies include the synthesis of compounds for the inhibition of butyrylcholinesterase (BChE), revealing potential therapeutic applications in neurodegenerative diseases. Molecular docking studies have identified key amino acid residues involved in ligand-BChE binding, providing insights into the design of more effective inhibitors (Khalid et al., 2016).

Antimicrobial and Anticancer Properties

Compounds structurally related to 1-((2,5-difluorophenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine have been evaluated for antimicrobial activities, showing efficacy against various pathogens. The nature of substitutions on the benzhydryl ring and sulfonamide ring significantly influences antibacterial activity, offering a pathway for the development of new antimicrobial agents (Vinaya et al., 2009). Additionally, certain derivatives have demonstrated potent anticancer activities, highlighting the potential of such compounds in cancer therapy (Rehman et al., 2018).

Alzheimer's Disease Research

The synthesis and evaluation of N-substituted derivatives of compounds related to the target molecule have been carried out to identify new drug candidates for Alzheimer’s disease. These studies focus on enzyme inhibition activity against acetylcholinesterase (AChE), a key target in Alzheimer's disease treatment, showcasing the compound's relevance in medicinal chemistry and drug design (Rehman et al., 2018).